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4-Oxo-4-p-tolyl-2-[1,2,4]triazol-1-yl-butyric acid 4-Oxo-4-p-tolyl-2-[1,2,4]triazol-1-yl-butyric acid
Brand Name: Vulcanchem
CAS No.: 878625-20-8
VCID: VC2350382
InChI: InChI=1S/C13H13N3O3/c1-9-2-4-10(5-3-9)12(17)6-11(13(18)19)16-8-14-7-15-16/h2-5,7-8,11H,6H2,1H3,(H,18,19)
SMILES: CC1=CC=C(C=C1)C(=O)CC(C(=O)O)N2C=NC=N2
Molecular Formula: C13H13N3O3
Molecular Weight: 259.26 g/mol

4-Oxo-4-p-tolyl-2-[1,2,4]triazol-1-yl-butyric acid

CAS No.: 878625-20-8

Cat. No.: VC2350382

Molecular Formula: C13H13N3O3

Molecular Weight: 259.26 g/mol

* For research use only. Not for human or veterinary use.

4-Oxo-4-p-tolyl-2-[1,2,4]triazol-1-yl-butyric acid - 878625-20-8

Specification

CAS No. 878625-20-8
Molecular Formula C13H13N3O3
Molecular Weight 259.26 g/mol
IUPAC Name 4-(4-methylphenyl)-4-oxo-2-(1,2,4-triazol-1-yl)butanoic acid
Standard InChI InChI=1S/C13H13N3O3/c1-9-2-4-10(5-3-9)12(17)6-11(13(18)19)16-8-14-7-15-16/h2-5,7-8,11H,6H2,1H3,(H,18,19)
Standard InChI Key QPDQAMATNPUIGL-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)C(=O)CC(C(=O)O)N2C=NC=N2
Canonical SMILES CC1=CC=C(C=C1)C(=O)CC(C(=O)O)N2C=NC=N2

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